Cas no 1556670-93-9 (2-Methyl-3-(1,2,4-triazol-1-yl)pyrazine)

• Product name: 2-Methyl-3-(1,2,4-triazol-1-yl)pyrazine
• CAS No: 1556670-93-9
• MF: C₇H₇N₅
• MW: 161.163979768753
• CID: 6609076
• PubChem ID: 83066557

2-Methyl-3-(1,2,4-triazol-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 1556670-93-9
• 2-methyl-3-(1H-1,2,4-triazol-1-yl)pyrazine
• 2-Methyl-3-(1,2,4-triazol-1-yl)pyrazine
• AKOS021387672
• EN300-5058512
• Z1566598890

• Inchi： 1S/C7H7N5/c1-6-7(10-3-2-9-6)12-5-8-4-11-12/h2-5H,1H3
• InChI Key： URVIORRNLWLJHY-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)C1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 161.07014524g/mol
• Monoisotopic Mass: 161.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-Methyl-3-(1,2,4-triazol-1-yl)pyrazine

2-Methyl-3-(1,2,4-triazol-1-yl)pyrazine (CAS No. 1556670-93-9)

The compound 2-Methyl-3-(1,2,4-triazol-1-yl)pyrazine (CAS No. 1556670-93-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyrazines substituted with a triazole group and a methyl group, making it a versatile molecule for research and industrial applications.

Recent studies have highlighted the potential of 2-Methyl-3-(1,2,4-triazol-1-yl)pyrazine in the development of advanced materials, particularly in the realm of coordination chemistry and metalloorganic frameworks (MOFs). The presence of the triazole group provides excellent coordination capabilities with metal ions, enabling the formation of stable and highly porous MOFs that are ideal for gas storage and separation applications.

In addition to its role in materials science, 2-Methyl-3-(1,2,4-triazol-1-yl)pyrazine has shown promise in medicinal chemistry. The pyrazine ring is known for its ability to act as a scaffold for bioactive molecules, and the substitution pattern in this compound enhances its potential as a lead compound for drug discovery. Recent research has explored its activity against various enzymes and cellular targets, suggesting its potential in the development of novel therapeutic agents.

The synthesis of 2-Methyl-3-(1,2,4-triazol-1-yl)pyrazine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the triazole ring via the Huisgen cycloaddition reaction and subsequent substitution reactions to introduce the methyl group onto the pyrazine ring. This compound is typically synthesized under controlled conditions to ensure high purity and stability.

One of the most intriguing aspects of 2-Methyl-3-(1,2,4-triazol-1-yl)pyrazine is its ability to form self-assembled structures under specific conditions. These structures exhibit unique optical and electronic properties, making them attractive candidates for applications in optoelectronics and sensor technology. Recent studies have demonstrated their potential in light-emitting diodes (LEDs) and photovoltaic devices.

Furthermore, 2-Methyl-3-(1,2,4-triazol-1-yllpyrazine has been investigated for its role in catalysis. The triazole group acts as a Lewis base catalyst in various organic transformations, including alkene epoxidation and cyclopropanation reactions. Its ability to facilitate these reactions under mild conditions has positioned it as a valuable tool in green chemistry.

The structural versatility of 2-Methyl-3-(1,2,4-triazol-yllpyrazine also makes it an ideal candidate for polymerization studies. Researchers have explored its incorporation into polymeric materials to enhance their mechanical and thermal properties. These findings suggest that this compound could play a pivotal role in the development of next-generation polymers for industrial applications.

In conclusion, 2-Methyl - 3 - ( 1 , 2 , 4 - triazol - 1 - yl ) pyrazine ( CAS No . 1556670 - 93 - 9 ) is a multifaceted compound with wide-ranging applications across various scientific disciplines . Its unique chemical structure , combined with recent advancements in synthesis and characterization techniques , continues to unlock new possibilities for its use in cutting-edge research and industrial processes . As ongoing studies reveal more about its properties and potential , this compound is poised to make significant contributions to the fields of materials science , medicinal chemistry , and beyond .